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Compound of Interest

Compound Name: p-Decylaminophenol

Cat. No.: B609882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for utilizing p-
Decylaminophenol as a substrate and inhibitor for specific enzymes. The data presented is

intended to guide researchers in the fields of enzymology, dermatology, and pharmacology.

Introduction
p-Decylaminophenol is a synthetic aminophenol derivative that has garnered significant

interest due to its potent biological activities. Its long alkyl chain confers distinct

physicochemical properties that influence its interaction with various enzymes. This document

outlines its primary application as a potent inhibitor of tyrosinase, a key enzyme in

melanogenesis, and explores its potential as a substrate for peroxidases.

I. p-Decylaminophenol as a Tyrosinase Inhibitor
p-Decylaminophenol has been identified as a highly effective inhibitor of tyrosinase, the rate-

limiting enzyme in melanin synthesis.[1][2] Its inhibitory potency surpasses that of kojic acid, a

well-established tyrosinase inhibitor.[1]

Quantitative Inhibition Data
The inhibitory activity of p-Decylaminophenol against mushroom tyrosinase has been

quantified, and the data is summarized in the table below. The inhibition is non-competitive for

both L-tyrosine (monophenolase activity) and L-DOPA (diphenolase activity) substrates.[1][2]
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Enzyme Substrate Inhibitor IC50 (µM)
Inhibition

Type
Reference

Mushroom

Tyrosinase
L-Tyrosine

p-

Decylaminop

henol

5.7
Non-

competitive
[1]

Mushroom

Tyrosinase
L-DOPA

p-

Decylaminop

henol

30.1
Non-

competitive
[1]

Mushroom

Tyrosinase
L-Tyrosine

Kojic Acid

(Control)
12.6 Competitive [1]

Mushroom

Tyrosinase
L-DOPA

Kojic Acid

(Control)
32.8 Mixed [1]

Mechanism of Action: Inhibition of Melanogenesis
p-Decylaminophenol exerts its depigmenting effects not only by directly inhibiting tyrosinase

but also by modulating intracellular signaling pathways involved in melanogenesis. Specifically,

it has been shown to suppress the MEK/ERK signaling pathway.[3] This suppression leads to a

decrease in the expression of Microphthalmia-associated transcription factor (MITF), a master

regulator of melanogenic gene expression, and subsequently reduces the expression of

tyrosinase-related protein-1 (TRP-1), ultimately leading to a reduction in melanin content.[3]
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Melanin Synthesis

Tyrosinase Inhibition Assay Workflow

Prepare Reagents
(Enzyme, Substrate, Inhibitor)

Add Buffer, Inhibitor,
and Substrate to 96-well plate Pre-incubate at 37°C Add Tyrosinase

to initiate reaction Incubate at 37°C Measure Absorbance
(475-490 nm)

Calculate % Inhibition
and IC50
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HRP-Mediated Oxidation Workflow

Combine Buffer, p-Decylaminophenol,
and HRP

Add H₂O₂ to
start the reaction

Monitor Reaction
(Spectrophotometry or ESR)

Determine Reaction Rate
or Identify Intermediates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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